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Compound of Interest

Compound Name: 2-Ethylhexyl iodide
CAS No.: 1653-16-3
Cat. No.: B167319
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties and associated hazards of 2-Ethylhexyl iodide (CAS No: 1653-16-3). The
information is curated for researchers, scientists, and professionals in drug development, with a
focus on data clarity, experimental context, and safety.

Physical and Chemical Properties

2-Ethylhexyl iodide, also known as 2-Ethyl-1-iodohexane, is a halogenated aliphatic
hydrocarbon.[1][2] It presents as a yellow to red clear, heavy liquid.[1][2] The following tables
summarize its key physical and chemical properties. While specific experimental protocols for
the determination of these properties for this exact compound are not readily available in public
literature, the values are cited from established chemical suppliers and databases.[3][4][5][6][7]

Table 1: General and Physical Properties of 2-Ethylhexyl lodide
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Property Value Source(s)
Molecular Formula C8H17I [1][5]
Molecular Weight 240.13 g/mol [51[7]
Appearance Yellow to red clear heavy liquid  [1][2]
Boiling Point 90 °C at 18 mmHg [41516171

103 °C at 3 mmHg

[1]

Melting Point

-45.7 °C (estimate)

[4]16]

Density

1.337 g/mL at 25 °C

(4105116171

Refractive Index (n20/D)

1.491

(4105116171

Solubility

Soluble in benzene and ether.

Insoluble in water.

[2]

Table 2: Safety and Hazard-Related Properties of 2-Ethylhexyl lodide

Property

Value

Source(s)

Flash Point

79 °C (174.2 °F) - closed cup

[5117]

Storage Class

10 - Combustible liquids

[5107]

Experimental Protocols for Property Determination

Detailed, peer-reviewed experimental protocols specifically for 2-Ethylhexyl iodide are not

widely published. However, the determination of the physical properties listed above generally

follows standardized methodologies.

Boiling Point Determination

The boiling point is typically determined at reduced pressure for high-boiling-point compounds

to prevent decomposition. A common laboratory method involves distillation under vacuum,

where the temperature of the vapor in equilibrium with the boiling liquid is measured.
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Density Measurement

The density of a liquid is generally measured using a pycnometer or a digital density meter. The
mass of a known volume of the substance is determined at a specific temperature, typically 25
°C.

Refractive Index Measurement

A refractometer is used to measure the refractive index of a liquid. This value is a measure of
how much the path of light is bent, or refracted, when it enters the substance. It is a
characteristic property of a substance and is temperature-dependent.

Flash Point Determination

The closed-cup method is a standard procedure for determining the flash point of a
combustible liquid. The liquid is heated in a closed container, and a flame is periodically
introduced into the vapor space to determine the lowest temperature at which the vapors will

ignite.

Hazards and Toxicology

2-Ethylhexyl iodide is classified as a hazardous substance. The primary hazards are

associated with its irritant properties.[5][7]

Table 3: Hazard Classifications and Statements for 2-Ethylhexyl lodide
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Precautio
Hazard GHS . Hazard
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tion m t(s)
t(s)
P264,
P280,
Skin H315: P302+P35
o GHSO07
Irritation ] ) Causes 2,
(Exclamati Warning ] - [5][7]
(Category skin P332+P31
on Mark) o
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3
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(Category on Mark) o P403+P23
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3), 3, P405,
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Tract
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Toxicological Profile

Detailed toxicological studies specifically on 2-Ethylhexyl iodide are limited in the public

domain. However, as an alkyl iodide, its toxicity is expected to be influenced by its alkylating

potential. Alkylating agents can react with nucleophilic sites in biological macromolecules, such

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.sigmaaldrich.com/HK/zh/product/aldrich/444359
https://www.benchchem.com/product/b167319/docs?utm_src=pdf-body#2-ethylhexyl-iodide-a-comprehensive-technical-guide-to-physical-properties-and-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

as DNA, which can lead to genotoxic effects.[8] The reactivity of alkyl iodides in nucleophilic
substitution is generally higher than that of other alkyl halides due to the weaker carbon-iodine
bond.[9]

Skin and Eye Irritation: The irritant effects of 2-Ethylhexyl iodide are likely due to its ability to
react with and damage skin and eye tissues upon contact. The specific mechanisms have not
been elucidated for this compound, but they are generally related to cell membrane damage
and inflammatory responses.

Experimental Protocols for Hazard Assessment

The assessment of skin and eye irritation potential of chemical substances is typically
conducted following internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). These guidelines prioritize
in vitro methods to reduce animal testing.

In Vitro Skin Irritation Testing (OECD Test Guideline 439): This test method utilizes
reconstructed human epidermis (RhE) models to assess the potential of a substance to cause
skin irritation.[10][11][12][13][14] The test substance is applied topically to the RhE tissue. After
a specified exposure and post-incubation period, cell viability is measured, typically using the
MTT assay. A significant reduction in cell viability compared to a negative control indicates that
the substance is an irritant.[15][16][17][18]

In Vitro Eye Irritation Testing (e.g., OECD Test Guideline 492): Various in vitro methods are
available to assess eye irritation potential.[3][19][20][21][22][23][24][25][26] These often involve
the use of reconstructed human corneal epithelium (RhCE) models or other systems like the
Bovine Corneal Opacity and Permeability (BCOP) test.[24][26] These tests evaluate the
substance's ability to cause cytotoxicity, inflammation, or other damage to corneal cells.

Logical Relationships and Workflows

The following diagrams illustrate the logical relationships between the properties and hazards
of 2-Ethylhexyl iodide and a typical workflow for its safety assessment.
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Logical Relationship of 2-Ethylhexyl lodide Properties and Hazards
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Experimental Workflow for Hazard Assessment of 2-Ethylhexyl lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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